Cas no 1089330-48-2 (4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone)
4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone Chemical and Physical Properties
Names and Identifiers
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- [4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]-phenyl-methanone
- [4-(6-Chloro-4-trifluoromethylpyridin-2-yl)piperazin-1-yl]phenylmethanone
- 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone
-
- MDL: MFCD11052458
- Inchi: 1S/C17H15ClF3N3O/c18-14-10-13(17(19,20)21)11-15(22-14)23-6-8-24(9-7-23)16(25)12-4-2-1-3-5-12/h1-5,10-11H,6-9H2
- InChI Key: BOGJQWMFRTYCKS-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CC(=N1)N1CCN(C(C2C=CC=CC=2)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 463
- Topological Polar Surface Area: 36.4
4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C114485-250mg |
[4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]-phenyl-methanone |
1089330-48-2 | 250mg |
$ 510.00 | 2022-06-06 | ||
| TRC | C114485-500mg |
[4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]-phenyl-methanone |
1089330-48-2 | 500mg |
$ 845.00 | 2022-06-06 | ||
| abcr | AB303177-1 g |
[4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]-phenyl-methanone, 95%; . |
1089330-48-2 | 95% | 1 g |
€292.10 | 2023-07-19 | |
| abcr | AB303177-5 g |
[4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]-phenyl-methanone, 95%; . |
1089330-48-2 | 95% | 5 g |
€970.40 | 2023-07-19 | |
| abcr | AB303177-1g |
[4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]-phenyl-methanone, 95%; . |
1089330-48-2 | 95% | 1g |
€292.10 | 2025-02-15 | |
| abcr | AB303177-5g |
[4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]-phenyl-methanone, 95%; . |
1089330-48-2 | 95% | 5g |
€970.40 | 2025-02-15 |
4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone
Comprehensive Overview of 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone (CAS No. 1089330-48-2)
The compound 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone (CAS No. 1089330-48-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a trifluoromethylpyridine core and a piperazine linkage, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a key intermediate in the synthesis of novel bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.
One of the most intriguing aspects of 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone is its structural versatility. The presence of both chloro and trifluoromethyl substituents on the pyridine ring enhances its electronic properties, making it a valuable scaffold for designing molecules with improved pharmacokinetic profiles. Recent studies have highlighted its utility in developing central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is of particular interest. Additionally, its piperazine moiety contributes to enhanced solubility and binding affinity, which are critical factors in drug design.
In the agrochemical sector, 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone has shown promise as a precursor for pesticide development. The trifluoromethyl group is known to impart resistance to metabolic degradation, thereby increasing the longevity and efficacy of crop protection agents. This aligns with the growing demand for sustainable agriculture solutions, as farmers and researchers seek compounds that minimize environmental impact while maximizing yield. The compound's potential role in integrated pest management (IPM) systems is another area of active investigation.
The synthesis of 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone involves a series of multi-step organic reactions, including nucleophilic aromatic substitution and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity, which are essential for its subsequent applications. Advances in green chemistry have also influenced the production methods, with a focus on reducing hazardous byproducts and improving atom economy. This resonates with the broader industry trend toward environmentally friendly synthesis.
From a market perspective, the demand for 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone is expected to rise, driven by its dual utility in pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its CAS No. 1089330-48-2 serves as a unique identifier, facilitating procurement and regulatory compliance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation-driven industries.
In conclusion, 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl-phenyl-methanone represents a fascinating intersection of chemistry and application. Its multifunctional design and broad utility make it a subject of ongoing research and development. Whether in the context of drug discovery or agrochemical innovation, this compound exemplifies the power of molecular engineering to address contemporary challenges. As such, it remains a focal point for scientists and industry professionals alike.
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